For an ideal electron interlayer, both electron injection and hole-blocking properties are important to achieve better polymer light-emitting devices (PLEDs) performance. Conjugated polyelectrolytes (CPEs) are applied widely in PLEDs to enhance charge injection. Understanding the role of backbone structures and energetic matching between the CPEs and emitters can benefit charge injection and balance. Herein, a postpolymerization approach to introduce varying amounts of alkyl sulfonate groups onto the backbone of a copolymer of 5-fluoro-2,1,3-benzothiadiazole and 9,9′-dioctylfluorene is utilized. This study finds that device performance is dependent on the percentage of sulfonate groups incorporated, with the optimal copolymer (CPE-50%) maintaining efficient ohmic electron injection and gaining enhanced hole-blocking properties, thereby achieving the most balanced hole/electron current. Therefore, the PLED with CPE-50% interlayer exhibits the highest efficiency (20.3 cd A−1, 20.2 lm W−1) and the fastest response time (4.3 µs), which is the highest efficiency among conventional thin (70 nm) F8BT PLEDs with CPEs. These results highlight the importance of balanced charge carrier density in CPEs and highlight that postpolymerization modification is a useful method for fine-tuning ionic content.

Technological advancements rely heavily on the development of electrically tuneable metasurfaces that have the capability of completely controlling electromagnetic wave parameters. In article number 2202943, Sungjoon Lim and colleagues introduce a tuneable multifunctional reflective metasurface that can control both amplitude and phase independently and simultaneously, with frequency tunability. This innovative technology offers a promising solution for intelligent reflective surfaces (IRS) in future wireless environments, thereby paving the way for the advancement of next-generation intelligent wireless networks.

The organic light-emitting diode (OLED) has gained widespread commercial use, yet there is a continuous need to identify innovative emitters that offer higher efficiency and a broader color gamut. To effectively screen out promising OLED molecules that are yet to be synthesized, representation learning aided high throughput virtual screening (HTVS) over millions of Ir(III) complexes, which are prototypical types of phosphorescent OLED material constructed via a random combination of 278 reported ligands. This study successfully screens out a decent amount of promising candidates for both display and lighting purposes, which are worth further experimental investigation. The high efficiency and accuracy of this model are largely attributed to the pioneering attempt of using representation learning to organic luminescent molecules, which is initiated by a pre-training procedure with over 1.6 million 3D molecular structures and frontier orbital energies predicted via semi-empirical methods, followed by a fine-tuning scheme via the quantum mechanical computed properties over around 1500 candidates. Such workflow enables an effective model construction process that is otherwise hindered by the scarcity of labeled data and can be straightforwardly extended to the discovery of other novel materials.

Tapping the potential of solar thermal energy requires spectrally selective solar absorber coatings, which lead to high photothermal efficiency. Micro-cavities are known to dramatically enhance or suppress light absorption and emission in a directional manner and are used in nanophotonics, photodetectors, lasing, etc. Here, a dielectric-metal-dielectric multilayer stack with an optical micro-cavity of a 12 nm tungsten layer formed between two dielectric layers of transition metal oxide CuCo2O4 (CCO) is designed. The CCO-W-CCO thin film multilayers deposited on stainless steel substrate by DC-radio frequency magnetron sputtering achieve a 90% solar absorptance for the entire solar spectrum and a thermal emittance of 19% for the infrared spectrum. Optimization of thicknesses of individual layers is achieved by numerical simulations done in COMSOL Multiphysics, thereby reproducing the optical properties of each layer. The simulation results satisfactorily reproduce the experimental reflectance and demonstrate maximum power dissipation in the metallic layer in visible as well as NIR regions. Nevertheless, CCO material characterizations reveal that the enhanced absorption over the entire solar spectrum could be attributed to the underlying spinel crystal structure and the nanostructure film morphology.

Multi-resonance (MR) based organoboron emitters exhibiting high-efficiency narrowband thermally activated delayed fluorescence (TADF) have become a critical material component for constructing high-performance organic light-emitting diodes (OLEDs) with high color purity and high color gamut. However, most of the MR-TADF devices suffer from severe efficiency roll-off at high current density due to the relatively large singlet–triplet splitting energy, long excited state lifetime, and slow reverse intersystem crossing rate (k RISC). Herein, by utilizing a sulfur atom-fused donor unit, 7H-benzo[4,5]thieno[2,3-b]carbazole, an organic boron emitter (BTC-BNCz) capable of high efficiency and low efficiency roll-off narrowband TADF emission is developed. Benefitting from the heavy atom effect of the sulfur atom, kRISC up to 1.6 × 105 s−1 is achieved, which could greatly reduce the undesired quenching effect. Consequently, the OLED using BTC-BNCz as dopant exhibits high external quantum efficiency (EQE) of 27.0% with full width at half maximum (FWHM) of 35 nm. Moreover, by utilizing a TADF material with a high horizontal dipole ratio as assistant host, outstanding device performance is achieved with a maximum EQE of 35.2% and FWHM of 37 nm, featuring slow efficiency roll-off.

Surface enhanced infrared absorption (SEIRA) spectroscopy is a powerful tool in which plasmonically enhanced electromagnetic fields provide high-sensitivity molecular detection. Most SEIRA platforms operate at a single resonant frequency, which must be tuned to match that of the target molecule, and commonly rely on time-consuming lithographic techniques. This study presents a high-throughput and cost-effective plasmonic metasurface for broadband, tunable, and strong infrared signal enhancement. The platform is built upon the principle of dispersion-engineered plasmonic Fabry–Pérot (FP) nanocavity arrays. It offers 1) tight squeezing of infrared (IR) photons into deep sub-wavelength nano-volumes and 2) spectrally tunable near-field enhancements of up to ≈106, two to three orders of magnitude higher than most optical metasurface systems. By coupling multilayer nano-thin film deposition and nanoskiving fabrication techniques, the dispersive FP metasurfaces can be rapidly and reproducibly constructed in a scalable and lithography-free manner. Using IR spectroscopy, the selective and sensitive label-free detection of a molecular monolayer is achieved at a range of frequencies. An enhancement factor of nearly 105 is measured at the carbonyl (C = O) vibrational marker band of the molecule. The confluence of high field enhancement, broadband plasmonic response, and facile fabrication makes this metasurface a promising platform for SEIRA spectroscopy.

Applications in near-infrared (NIR) have been explored significantly in many fields, including bioimaging, night vision, plant growth, and chemical analysis. Different emission profiles are required within the same industry. Developing luminescent materials with different tuning methods is reliable for controlling the NIR regions (NIR-I, 700–1000 nm; NIR-II, 1000–1700 nm). Spinel phosphors are promising candidates due to their ability to modulate the crystal field. Understanding the parameters that influence the degree of inversion in spinel compounds is crucial to harness the variability of the spinel structure. Cr3+ and Ni2+ are ideal activators for NIR-I and NIR-II emissions, respectively. However, there is a need for phosphors that emit in the NIR-II region when excited by visible light. Although the energy transfer method combining two activators is considered, this review focuses on different types of spinel structures, discussing their types and common strategies to tune the host structure. The goal is to achieve desired shift and broadness of the entire NIR spectrum, highlighting the importance of spectrum tuning for practical applications.

Holographic technologies have been envisioned as potentially impacting many areas of everyday life, including science, entertainment, and healthcare, but their adoption is still at an early stage. Recent achievements in flat optics research gave an unprecedented strength to this field, proposing holographic devices as light-modulating structured surfaces at micro and nanoscale. However, these components are typically static, requiring demanding, burdensome, and irreversible lithographic processes. Here a maskless lithographic framework is reported which only uses light irradiation to fabricate reprogrammable diffractive holographic projectors directly on the surface of a dielectric photomorphable polymer film. Lithographic and characterization optical schemes are combined to optimize in real-time the light-modulating performances of the surface, producing holograms with enhanced efficiency. Reprogrammable holograms are then demonstrated to change shape and position according to dynamical optical remorphing of the surface, realizing a proof-of-concept of a pixel-less morphological projector. The approach opens new routes for holographic image displaying and dynamic optical data encoding and sharing.

Non-layered all-inorganic perovskite single crystals (AIPSCs) have ultralow trap density and exceptional optoelectronic properties, which can be used for developing high-performance perovskite optoelectronic devices with high efficiency and stability. However, there is a lack of comprehensive insight and universal principles to guide the preparation of high-quality AIPSCs. Herein, a universal liquid–air interfacial assembly strategy is proposed for synthesizing non-layered AIPSCs, in virtue of which a series of AIPSCs including whole structural dimensions from 0D to 3D are acquired. Specially, the CsPbI3 AIPSCs exhibit an ultrathin thickness of 40 nm, and the CsPbBr3 AIPSCs show ultra-narrow PL FWHM of 11 nm. Photodetectors (PDs) based on CsPbBr3 show excellent performance with responsivity up to 120 A W−1 and detectivity exceeding 2 × 1013 Jones. Moreover, vertically integrated heterojunctions of mixed-dimensions are fabricated, and the 2D/3D heterostructure PDs further display enhanced self-powered characteristics. This work provides general synthetic guidance toward the synthesis of non-layered AIPSCs and promotes their application in AIPSCs-based optoelectronics.

The moiré effect arises from the superposition of periodic structures with differences in periods or angles. Although the moiré effect can be exploited as an intriguing tool to fabricate complex metastructures, reduction of the moiré effect can be an important issue in display technology that uses many optical films with periodic patterns. Because of the superposition, dark and bright regions can be seen by the naked eye, which is a reason for the degradation of the visual quality. In this work, the lateral deformation of shape edges of prism films is harnessed to reduce the moiré effect. After the preparation of a microprism array with hydrogel materials, the hydrogel microprism array is swelled via penetration of water molecules into the hydrogel networks. Due to the compressive stress applied by volume expansion with confinement, only the sharp edges laterally buckle randomly. The swollen hydrogel prism array is replicated by photopolymerization, and prism arrays with laterally buckled edges are obtained. The randomized edges help reduce the moiré effect of the optical film when the prism array is overlapped with other periodic devices, such as other prism arrays or display devices consisting of microscale pixels, without a significant decrease in the optical performance.